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Compound of Interest

Compound Name: 2-Phenylpropyl acetate

Cat. No.: B078525

Abstract

2-Phenylpropyl acetate, a significant component in the fragrance industry, is a chemical
compound valued for its fresh, floral, and fruity aroma. This technical guide addresses the
common inquiry regarding its natural occurrence and sources. Contrary to some expectations,
extensive reviews of chemical literature indicate that 2-phenylpropyl acetate has not been
reported to occur in nature[1][2]. Therefore, this document will focus on the well-documented
synthetic routes for its production, its physicochemical properties, and its primary industrial
applications. This guide is intended for researchers, scientists, and professionals in drug
development and chemical manufacturing who require a precise understanding of this
compound's origins and characteristics.

Occurrence: A Synthetic Profile

A thorough review of scientific databases and chemical literature reveals no evidence of 2-
phenylpropyl acetate as a naturally occurring compound[1][2]. Its presence in commercial
products is exclusively due to chemical synthesis. This distinction is critical for researchers in
fields such as natural product chemistry and for industries that require precise sourcing
information for their raw materials.

Physicochemical Properties

The physical and chemical properties of 2-phenylpropyl acetate are well-characterized. These
properties are crucial for its application in various formulations and for quality control in its
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manufacturing.

Property Value Reference

Molecular Formula C11H1402 [1]

Molecular Weight 178.23 g/mol [1]

Appearance Colorless liquid [3]
Fresh-floral, fruity-green,

Odor ) [11[3]
slightly earthy

Specific Gravity 1.011-1.019 @ 25°C [2]

Refractive Index

1.494 - 1.498 @ 20°C

[2]

Boiling Point Not specified

Flash Point 210.00 °F (98.89 °C) [2]
Almost insoluble in water;

Solubility soluble in alcohol and miscible  [1][3]

with oils

Synthetic Production of 2-Phenylpropyl Acetate

The primary method for the industrial production of 2-phenylpropyl acetate is through the

esterification of hydratropyl alcohol (2-phenyl-1-propanol).

Key Synthetic Pathway: Esterification

The most common and economically viable synthesis involves the reaction of hydratropyl

alcohol with either acetic acid or acetic anhydride.

This protocol describes a common laboratory-scale synthesis of 2-phenylpropyl acetate.

Materials:

o Hydratropyl alcohol (2-phenyl-1-propanol)
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e Acetic anhydride

o A suitable acid catalyst (e.g., sulfuric acid)

e Sodium bicarbonate solution (5%)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate

« Organic solvent (e.g., diethyl ether)

o Standard laboratory glassware for reaction, workup, and distillation
Procedure:

« In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
hydratropyl alcohol and a slight molar excess of acetic anhydride.

o Slowly add a catalytic amount of sulfuric acid to the mixture while stirring.

e Heat the reaction mixture to reflux and maintain for a period determined by reaction
monitoring (e.g., by thin-layer chromatography).

 After the reaction is complete, cool the mixture to room temperature.

o Transfer the mixture to a separatory funnel and dilute with an organic solvent such as diethyl
ether.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize
the excess acid, and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure to remove the
solvent.
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» Purify the resulting crude 2-phenylpropyl acetate by vacuum distillation to obtain the final

product.

Visualizing the Synthesis

The following diagram illustrates the esterification process for producing 2-phenylpropyl

acetate.
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Click to download full resolution via product page
Synthesis of 2-Phenylpropyl Acetate via Esterification.

Industrial Applications

2-Phenylpropyl acetate is primarily used as a fragrance ingredient in a wide variety of
consumer products, including perfumes, cosmetics, soaps, and detergents[4]. Its fresh and
floral scent profile makes it a versatile component in fragrance formulations[3][5]. The fragrance
industry values it for its ability to impart a delicate yet powerful lift to floral and green scent
compositions[1][3].

Conclusion

In summary, 2-phenylpropyl acetate is a synthetically produced compound that is not found in
nature. Its production is reliably achieved through the esterification of hydratropyl alcohol. The
well-defined physicochemical properties and consistent quality achievable through synthesis
have established 2-phenylpropyl acetate as a valuable ingredient in the fragrance industry.
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For researchers and professionals in related fields, it is crucial to recognize its synthetic origin
to ensure accuracy in scientific documentation and product formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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